Cas no 1903537-89-2 (1-(1-benzothiophene-2-carbonyl)-4-(1-methyl-1H-imidazol-4-yl)sulfonyl-1,4-diazepane)

• Product Name: 1-(1-benzothiophene-2-carbonyl)-4-(1-methyl-1H-imidazol-4-yl)sulfonyl-1,4-diazepane
• CAS No: 1903537-89-2
• MF: C₁₈H₂₀N₄O₃S₂
• MW: 404.506401062012
• CID: 5938305
• PubChem ID: 92113176
• Update Time: 2025-06-09

1-(1-benzothiophene-2-carbonyl)-4-(1-methyl-1H-imidazol-4-yl)sulfonyl-1,4-diazepane Chemical and Physical Properties

Names and Identifiers

• 1-(1-benzothiophene-2-carbonyl)-4-(1-methyl-1H-imidazol-4-yl)sulfonyl-1,4-diazepane
• 1-benzothiophen-2-yl-[4-(1-methylimidazol-4-yl)sulfonyl-1,4-diazepan-1-yl]methanone
• 1-(1-benzothiophene-2-carbonyl)-4-[(1-methyl-1H-imidazol-4-yl)sulfonyl]-1,4-diazepane
• F6512-6097
• 1903537-89-2
• AKOS025374724
• benzo[b]thiophen-2-yl(4-((1-methyl-1H-imidazol-4-yl)sulfonyl)-1,4-diazepan-1-yl)methanone

• Inchi： 1S/C18H20N4O3S2/c1-20-12-17(19-13-20)27(24,25)22-8-4-7-21(9-10-22)18(23)16-11-14-5-2-3-6-15(14)26-16/h2-3,5-6,11-13H,4,7-10H2,1H3
• InChI Key： AFQCOXKUEZFZKM-UHFFFAOYSA-N
• SMILES： S(C1=CN(C)C=N1)(N1CCN(C(C2=CC3C=CC=CC=3S2)=O)CCC1)(=O)=O

Computed Properties

• Exact Mass: 404.09768286g/mol
• Monoisotopic Mass: 404.09768286g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 27
• Rotatable Bond Count: 3
• Complexity: 654
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 112Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzothiophenes 1-benzothiophenes

Additional information on 1-(1-benzothiophene-2-carbonyl)-4-(1-methyl-1H-imidazol-4-yl)sulfonyl-1,4-diazepane

Comprehensive Overview of 1-(1-Benzothiophene-2-carbonyl)-4-(1-methyl-1H-imidazol-4-yl)sulfonyl-1,4-diazepane (CAS No. 1903537-89-2)

The compound 1-(1-benzothiophene-2-carbonyl)-4-(1-methyl-1H-imidazol-4-yl)sulfonyl-1,4-diazepane (CAS No. 1903537-89-2) is a sophisticated heterocyclic molecule that has garnered significant attention in the field of medicinal chemistry and drug discovery. Its unique structural features, including the benzothiophene and imidazole moieties, make it a promising candidate for various therapeutic applications. Researchers are particularly interested in its potential as a modulator of biological pathways, given its ability to interact with specific protein targets.

In recent years, the demand for novel small molecules like 1-(1-benzothiophene-2-carbonyl)-4-(1-methyl-1H-imidazol-4-yl)sulfonyl-1,4-diazepane has surged, driven by the growing need for innovative treatments in oncology, neurology, and immunology. The compound's sulfonyl and diazepane groups contribute to its pharmacokinetic properties, enhancing its bioavailability and metabolic stability. These attributes are critical for drug development, as they influence the compound's efficacy and safety profile.

One of the most frequently searched questions in the scientific community is: "What are the potential applications of 1-(1-benzothiophene-2-carbonyl)-4-(1-methyl-1H-imidazol-4-yl)sulfonyl-1,4-diazepane in cancer research?" Preliminary studies suggest that this compound may exhibit inhibitory effects on certain kinases involved in tumor growth. Its benzothiophene-2-carbonyl moiety is particularly noteworthy, as it resembles structures found in other kinase inhibitors currently under clinical investigation.

Another hot topic is the compound's role in central nervous system (CNS) disorders. The 1,4-diazepane ring is a common scaffold in neuroactive compounds, and researchers are exploring whether this molecule could be optimized to target receptors associated with neurodegenerative diseases. Given the rising prevalence of conditions like Alzheimer's and Parkinson's, the potential of CAS No. 1903537-89-2 to cross the blood-brain barrier is a subject of intense study.

From a synthetic chemistry perspective, the preparation of 1-(1-benzothiophene-2-carbonyl)-4-(1-methyl-1H-imidazol-4-yl)sulfonyl-1,4-diazepane involves multi-step reactions that highlight the importance of sulfonylation and amide coupling techniques. These methods are widely discussed in academic forums, with many researchers seeking optimized protocols to improve yield and purity. The compound's imidazol-4-yl group also presents opportunities for further derivatization, making it a versatile building block in combinatorial chemistry.

In the context of AI-driven drug discovery, CAS No. 1903537-89-2 has been the subject of computational modeling studies. Machine learning algorithms have been employed to predict its binding affinity for various targets, reducing the time and cost associated with traditional screening methods. This aligns with the broader trend of integrating artificial intelligence into pharmaceutical research, a topic that dominates many scientific discussions today.

Environmental and regulatory considerations are also paramount. While 1-(1-benzothiophene-2-carbonyl)-4-(1-methyl-1H-imidazol-4-yl)sulfonyl-1,4-diazepane is not classified as a hazardous material, its synthesis and handling require adherence to good laboratory practices (GLP). The compound's sulfonyl group, for instance, necessitates careful waste management to minimize environmental impact.

In summary, 1-(1-benzothiophene-2-carbonyl)-4-(1-methyl-1H-imidazol-4-yl)sulfonyl-1,4-diazepane (CAS No. 1903537-89-2) represents a compelling area of research with multifaceted applications. Its structural complexity and therapeutic potential make it a valuable subject for both academic and industrial investigations. As the scientific community continues to explore its capabilities, this compound is likely to remain a focal point in the quest for next-generation therapeutics.